Cas no 85712-15-8 (Dimethoxymethyloctylsilane)

Dimethoxymethyloctylsilane is an organosilicon compound characterized by its octyl chain and dimethoxy functional groups. This silane is commonly employed as a surface modifier or coupling agent due to its ability to form stable bonds with inorganic substrates while imparting hydrophobic properties. The octyl group enhances compatibility with organic matrices, making it useful in coatings, adhesives, and sealants. Its dimethoxy groups facilitate hydrolysis and condensation reactions, enabling efficient crosslinking with silanol-containing surfaces. The compound exhibits low volatility and good thermal stability, making it suitable for high-performance applications. Its dual functionality allows for improved interfacial adhesion between dissimilar materials, particularly in polymer composites and silica-filled systems.
Dimethoxymethyloctylsilane structure
Dimethoxymethyloctylsilane structure
Product Name:Dimethoxymethyloctylsilane
CAS No:85712-15-8
MF:C11H26O2Si
MW:218.408444881439
MDL:MFCD00043052
CID:90922
PubChem ID:57652131
Update Time:2025-06-10

Dimethoxymethyloctylsilane Chemical and Physical Properties

Names and Identifiers

    • methyl-octyldimethoxysilane
    • Dimethoxy(methyl)octylsilane
    • dimethoxy-methyl-octylsilane
    • N-OCTYLMETHYLDIMETHOXYSILANE
    • EINECS 288-374-3
    • Octylmethyldimethoxysilane
    • Methyl(octyl)dimethoxysilane
    • Dimethoxymethyloctylsilane
    • Dimethoxy(methyl)(octyl)silane
    • C11H26O2Si
    • methyloctyldimethoxysilane
    • OCTYLMETHYLDIETHOXYSILANE
    • Y1455
    • Dimethoxy(methyl)octylsilane, >=95.0% (GC)
    • Dimethoxymethyloctylsilane (ACI)
    • Methyl octyl dimethoxysilane
    • Octyl methyl dimethoxysilane
    • SCHEMBL114102
    • D5673
    • CS-0213782
    • D90417
    • Dimethoxy(Methyl)(Ctyl)Silane
    • Dimethoxy(methyl)-n-octylsilane
    • Dimethoxy(Methyl)-N-Ctylsilane
    • AKOS030632190
    • N-Ctylmethyldiethoxysilane
    • N-Ctylmethyldimethoxysilane
    • MFCD00043052
    • GOIPELYWYGMEFQ-UHFFFAOYSA-N
    • AS-59599
    • 85712-15-8
    • DTXSID30235020
    • MDL: MFCD00043052
    • Inchi: 1S/C11H26O2Si/c1-5-6-7-8-9-10-11-14(4,12-2)13-3/h5-11H2,1-4H3
    • InChI Key: GOIPELYWYGMEFQ-UHFFFAOYSA-N
    • SMILES: O([Si](CCCCCCCC)(C)OC)C

Computed Properties

  • Exact Mass: 218.17000
  • Monoisotopic Mass: 218.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: No data available
  • Density: 0.863 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 199°C(lit.)
  • Flash Point: Degrees Fahrenheit:194°F
    Degrees Celsius:90°C
  • Refractive Index: n20/D 1.421(lit.)
  • PSA: 18.46000
  • LogP: 3.71170
  • Sensitiveness: Sensitive to humidity
  • Vapor Pressure: 1.23 mmHg ( 54.4 °C)

Dimethoxymethyloctylsilane Security Information

Dimethoxymethyloctylsilane Pricemore >>

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Dimethoxymethyloctylsilane Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: 2736484-89-0 Solvents: Xylene ;  24 h, 30 °C
Reference
Ionic Cyclopropenium-Derived Triplatinum Cluster Complex [(Ph3C3)2Pt3(MeCN)4]2+(BF4-)2: Synthesis, Structure, and Perspectives for Use as a Catalyst for Hydrosilylation Reactions
Platonov, Dmitry N.; et al, Organometallics, 2021, 40(23), 3876-3885

Production Method 2

Reaction Conditions
1.1 Catalysts: (η2-Ethene)bis(triphenylphosphine)platinum
Reference
Preparation of alkyl(chloro, alkoxy)silanes
, Poland, , ,

Production Method 3

Reaction Conditions
1.1 Solvents: Toluene ;  rt → 110 °C; 110 °C → 130 °C; 1 h, 130 °C
Reference
Synthesis of dimethoxymethyloctylsilane
Zhong, Guiyun; et al, Huagong Xinxing Cailiao, 2007, 35(11),

Production Method 4

Reaction Conditions
1.1 Catalysts: 1,3,5-Benzenetricarboxylic acid (complexes with platinum and 3,6-Di-2-pyridyl-1,2,4,5-tetrazine) ,  Ceria ,  Platinum (complexes with trimesic acid, terephthalic acid, biphenyl-3,3',5,5'-te…) Solvents: Toluene ;  30 min, 70 °C; 30 min, 70 °C
Reference
Tuning coordinated supported catalysts: Carboxylic acid-based ligands to improve ceria-supported Pt catalysts for hydrosilylation
Ali, Iyad S.; et al, Applied Catalysis, 2022, 639,

Dimethoxymethyloctylsilane Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:85712-15-8)辛基甲基二甲氧基硅烷
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Purity:99%
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Additional information on Dimethoxymethyloctylsilane

Introduction to Dimethoxymethyloctylsilane (CAS No. 85712-15-8)

Dimethoxymethyloctylsilane, a compound with the chemical formula C₁₁H₂₃SiO₂ and CAS number 85712-15-8, is a versatile organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This introduction aims to provide a comprehensive overview of its properties, applications, and the latest advancements in its use within the chemical biomedicine sector.

The compound is characterized by its unique structure, which combines a long alkyl chain with siloxane oxygen atoms. This configuration imparts exceptional hydrophobicity and thermal stability, making it an ideal candidate for various industrial and scientific applications. In recent years, Dimethoxymethyloctylsilane has been increasingly explored for its potential in drug delivery systems, surface modifications, and as an intermediate in the synthesis of more complex organic molecules.

One of the most compelling aspects of Dimethoxymethyloctylsilane is its role in enhancing the bioavailability of therapeutic agents. Researchers have demonstrated that when incorporated into polymeric micelles or nanoparticles, this compound can significantly improve the solubility and targeted delivery of hydrophobic drugs. This has opened up new avenues for treating a wide range of diseases, including those that are currently challenging to address with conventional pharmaceuticals.

In the realm of surface science, Dimethoxymethyloctylsilane has been utilized to develop advanced coatings that exhibit self-healing properties. These coatings are particularly useful in medical devices, where biocompatibility and durability are paramount. The ability of the compound to form stable, hydrophobic layers on various substrates has also made it valuable in anti-fouling applications, such as in marine paints and biomedical implants.

The synthesis of Dimethoxymethyloctylsilane involves a series of well-established organic reactions, including alkoxylation and hydrosilylation. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods. For instance, the use of transition metal catalysts has reduced reaction times and improved yields, making it more cost-effective for large-scale applications.

Another area where Dimethoxymethyloctylsilane has shown promise is in the development of novel materials for energy storage. Its high thermal stability and ability to form stable bonds with other elements make it an excellent candidate for use in solid-state batteries. Researchers are exploring its potential as an electrolyte additive or as a component in electrode materials, with the aim of improving energy density and cycle life.

The compound's versatility extends to its applications in agrochemicals. Dimethoxymethyloctylsilane-based formulations have been found to enhance the performance of pesticides and herbicides by improving their adhesion to plant surfaces. This not only increases their efficacy but also reduces the amount of active ingredient needed per application, thereby minimizing environmental impact.

In conclusion, Dimethoxymethyloctylsilane (CAS No. 85712-15-8) is a multifaceted compound with a wide range of applications across multiple industries. Its unique properties make it invaluable in drug delivery systems, surface modifications, material science, energy storage, and agrochemicals. As research continues to uncover new uses for this compound, its importance in advancing both industrial processes and biomedical technologies is likely to grow even further.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:85712-15-8)辛基甲基二甲氧基硅烷
LE26720209
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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